(2E)-1-(4-Ethylphenyl)-3-(2-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethylphenyl)-3-(2-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O/c1-3-15-8-10-17(11-9-15)18(19)13-12-16-7-5-4-6-14(16)2/h4-13H,3H2,1-2H3/b13-12+
• InChI Key: OTIQFOZENGJJHO-OUKQBFOZSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2C
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2C
• Molecular Formula: C18H18O
• Molecular Weight: 250.3 g/mol

Description

(2E)-1-(4-Ethylphenyl)-3-(2-methylphenyl)prop-2-en-1-one, commonly known as EMTPMP, is an organic compound belonging to the class of propenones. It is a colorless to pale yellow liquid with a molecular weight of 212.27 g/mol and a boiling point of 200-202°C. EMTPMP has been widely studied for its potential applications in organic synthesis, as well as its biochemical and physiological effects.

Scientific Research Applications

EMTPMP has a wide range of applications in scientific research. It is used as a precursor in the synthesis of other organic compounds, such as pyrrolidines, piperidines, and tetrahydrofurans. It is also used as a reagent in the synthesis of other compounds, such as quinolines, indoles, and thiophenes. In addition, EMTPMP has been used in the synthesis of peptide analogs, which are used in the study of protein-protein interactions.

Mechanism of Action

The mechanism of action of EMTPMP is not fully understood. However, it is believed to act as an alkylating agent, which means it can react with nucleophiles, such as amines and thiols, to form covalent bonds. It is also believed to act as a reducing agent, which means it can reduce the oxidation state of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of EMTPMP are not well understood. However, it has been shown to have antifungal activity, as well as inhibit the growth of certain bacteria. In addition, EMTPMP has been shown to have some cytotoxic effects in human cell lines.

Advantages and Limitations for Lab Experiments

EMTPMP has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a useful reagent for organic synthesis. Additionally, it is relatively nontoxic, making it safe to handle in the lab. However, it is also a relatively unstable compound, making it difficult to store for long periods of time.

Future Directions

There are several potential future directions for research involving EMTPMP. One potential direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug discovery and development. Additionally, research could be done to explore its potential as a reagent in organic synthesis. Finally, research could be done to explore its potential as a catalyst in various reactions.

Synthesis Methods

EMTPMP can be synthesized by a variety of methods, including the Wittig reaction, the Claisen rearrangement, and the Knoevenagel condensation. The most common synthesis method is the Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone. The reaction produces an alkene and a phosphonium salt. The Claisen rearrangement involves the reaction of a β-keto ester with a base to form an alkene and an ester. The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active methylene compound, such as malononitrile, to produce an α,β-unsaturated aldehyde or ketone.